Cas no 1289089-99-1 (N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine)

• Product Name: N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
• CAS No: 1289089-99-1
• MF: C₉H₁₄BrN₃
• MW: 244.13156080246
• CID: 2117046
• Update Time: 2023-11-19

N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
• CID 101043333
• 1,2-Ethanediamine, N2-(4-bromo-2-pyridinyl)-N1,N1-dimethyl-

• Inchi： 1S/C9H14BrN3/c1-13(2)6-5-12-9-7-8(10)3-4-11-9/h3-4,7H,5-6H2,1-2H3,(H,11,12)
• InChI Key： FXFNGJSPBCJIKU-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)NCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±37.0 °C(Predicted)
• pka: 8.96±0.28(Predicted)